![molecular formula C10H9NO3 B1237542 5,6-dihydroxy-3-methylquinolin-2(1H)-one](/img/structure/B1237542.png)
5,6-dihydroxy-3-methylquinolin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5,6-dihydroxy-3-methylquinolin-2(1H)-one is a dihydroxyquinoline and a quinolone.
Scientific Research Applications
Synthesis and Characterization
5,6-dihydroxy-3-methylquinolin-2(1H)-one and its derivatives have been synthesized and characterized through various spectroscopy methods. For instance, compounds like 3-(5-(2.4-dichlorophyenyl)-4.5-dihydro-1H-pyrazol-3-yl)-4hydroxy-1-methylquinolin(1H)-one have been synthesized and evaluated for their antioxidant efficiency in lubricating greases, indicating potential applications in industrial settings (Hussein et al., 2016).
Anticancer and Antimicrobial Properties
Several studies have focused on the biological activities of this compound derivatives. For example, novel 2,4-dihydroxyquinoline derived disazo dyes have been synthesized and evaluated for their DNA protection, antimicrobial, and anticancer activities, showing potential as drugs or drug additives based on their effects on bacterial and cancer cell lines (Şener et al., 2018).
Novel Synthetic Methods
Innovative synthetic methods have been developed to create compounds with potential medicinal applications. For instance, a one-pot 'on-solvent' multicomponent protocol has been established for synthesizing medicinally relevant 4H-pyrano[3,2‐c]quinoline scaffolds, representing a novel synthetic concept for multicomponent reaction strategies (Vereshchagin et al., 2015).
Tubulin-Binding Tumor-Vascular Disrupting Agents
The compound 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and its analogues represent a novel class of tubulin-binding tumor-vascular disrupting agents (tumor-VDAs), targeting established blood vessels in tumors and showing significant antiproliferative activity (Cui et al., 2017).
Properties
Molecular Formula |
C10H9NO3 |
---|---|
Molecular Weight |
191.18 g/mol |
IUPAC Name |
5,6-dihydroxy-3-methyl-1H-quinolin-2-one |
InChI |
InChI=1S/C10H9NO3/c1-5-4-6-7(11-10(5)14)2-3-8(12)9(6)13/h2-4,12-13H,1H3,(H,11,14) |
InChI Key |
IYHQVDIUZANYNW-UHFFFAOYSA-N |
SMILES |
CC1=CC2=C(C=CC(=C2O)O)NC1=O |
Canonical SMILES |
CC1=CC2=C(C=CC(=C2O)O)NC1=O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.